Cas no 2229496-57-3 (tert-butyl N-2-hydroxy-4-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-4-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate
• CAS No: 2229496-57-3
• MF: C₁₄H₁₆F₃NO₄
• MW: 319.276354789734
• CID: 6008623
• PubChem ID: 165971403
• Update Time: 2025-11-01

tert-butyl N-2-hydroxy-4-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-hydroxy-4-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate
• EN300-1871479
• 2229496-57-3
• tert-butyl N-[2-hydroxy-4-(3,3,3-trifluoro-2-oxopropyl)phenyl]carbamate

• Inchi： 1S/C14H16F3NO4/c1-13(2,3)22-12(21)18-9-5-4-8(6-10(9)19)7-11(20)14(15,16)17/h4-6,19H,7H2,1-3H3,(H,18,21)
• InChI Key： IZSHKEHQOGRPCK-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(=C(C=1)O)NC(=O)OC(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 319.10314248g/mol
• Monoisotopic Mass: 319.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-2-hydroxy-4-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate

Introduction to tert-butyl N-2-hydroxy-4-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate (CAS No. 2229496-57-3)

Tert-butyl N-2-hydroxy-4-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate (CAS No. 2229496-57-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a hydroxy-substituted phenyl ring, and a trifluoromethyl-containing ketone moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The tert-butyl group in the compound provides steric hindrance and enhances the stability of the molecule, making it less susceptible to metabolic degradation. The hydroxy-substituted phenyl ring introduces polarity and hydrogen bonding capabilities, which can influence the compound's solubility and binding affinity to biological targets. The trifluoromethyl-containing ketone moiety adds significant electron-withdrawing properties, which can modulate the electronic environment of the molecule and affect its reactivity and interactions with biomolecules.

Recent studies have explored the potential of tert-butyl N-2-hydroxy-4-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can act as a potent inhibitor of specific enzymes involved in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that tert-butyl N-2-hydroxy-4-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate effectively inhibits beta-secretase (BACE1), an enzyme crucial for the production of amyloid-beta peptides associated with Alzheimer's disease.

In addition to its neuroprotective properties, tert-butyl N-2-hydroxy-4-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate has also shown promise in cancer research. Preclinical studies have indicated that this compound exhibits antiproliferative effects on various cancer cell lines. A study published in Cancer Research found that tert-butyl N-2-hydroxy-4-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate selectively targets and inhibits the growth of breast cancer cells by disrupting key signaling pathways involved in cell cycle progression and apoptosis.

The pharmacokinetic properties of tert-butyl N-2-hydroxy-4-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity facilitates efficient cellular uptake, while its metabolic stability ensures prolonged therapeutic effects. Furthermore, studies have demonstrated that tert-butyl N-2-hydroxy-4-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate has low toxicity and minimal side effects at therapeutic doses.

The synthesis of tert-butyl N-2-hydroxy-4-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate involves several well-defined steps. The process typically begins with the preparation of a hydroxy-substituted phenol derivative, which is then reacted with a trifluoromethyl ketone to form the desired carbamate structure. The tert-butylation step is crucial for enhancing the stability and bioavailability of the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound on both laboratory and industrial scales.

In conclusion, tert-butyl N-2-hydroxy-4-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate (CAS No. 2229496-57-3) represents a promising candidate for various therapeutic applications due to its unique structural features and biological activities. Ongoing research continues to explore its potential in treating neurodegenerative diseases and cancer, highlighting its significance in modern medicinal chemistry and pharmaceutical development.